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Compound of Interest

Compound Name: 2,4-Dimethylol phenol

CAS No.: 2937-60-2

Cat. No.: B1211358

Get Quote

Part 1: Executive Safety Directive
Immediate Action Required: 2,4-Dimethylol phenol (2,4-bis(hydroxymethyl)phenol) is not a

standard organic waste. It is a reactive phenolic intermediate capable of uncontrolled

exothermic polymerization.

Primary Disposal Method: High-temperature incineration via a licensed hazardous waste

contractor.

Critical Prohibition:NEVER dispose of this compound down the drain. NEVER mix with acidic

waste streams, as this catalyzes rapid condensation and heat generation.

Waste Classification: Hazardous Waste (Toxic/Corrosive). Likely falls under UN 2811 (Toxic

solid, organic, n.o.s.) or UN 3261 (Corrosive solid, acidic, organic, n.o.s.) depending on

specific pH concentration.

Part 2: Chemical Profile & Hazard Mechanism[1]
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To handle this compound safely, you must understand why it poses a risk beyond simple

toxicity. Unlike inert organic solids, 2,4-dimethylol phenol is a "loaded spring" chemically.

The Polymerization Risk (The "Why")
The two methylol (-CH₂OH) groups at the ortho and para positions are highly susceptible to

condensation. In the presence of an acid catalyst (even weak acids found in general waste

containers), these groups activate, leading to the formation of methylene bridges between

phenolic rings.

Mechanism: Acid-catalyzed electrophilic aromatic substitution.

Result: Formation of a cross-linked phenolic resin (Resol/Novolac type formation).[1]

Danger: This reaction is exothermic. In a closed waste container, the heat generated

accelerates the reaction (Arrhenius equation), potentially leading to thermal runaway,

container rupture, or release of formaldehyde gas.

Physiochemical Data Table
Property Value/Description Relevance to Disposal

IUPAC Name 2,4-bis(hydroxymethyl)phenol
Use for manifest technical

name.[2][3]

Physical State Solid (Powder/Crystalline)
Requires solid waste

segregation.

Solubility Soluble in water/alcohols

High mobility in aquatic

environments (Marine

Pollutant).

Acidity (pKa) ~10 (Phenolic OH)
Weak acid; incompatible with

strong bases and oxidizers.

Reactivity Heat/Acid Sensitive
MUST be stored < 25°C;

segregated from acids.

Hazard Codes H301, H311, H314, H341
Toxic (Oral/Dermal), Corrosive,

Suspected Mutagen.[4]
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Part 3: Step-by-Step Disposal Protocol
This protocol is designed to isolate the chemical from triggers (acids/heat) and ensure

compliant destruction.

Phase 1: Segregation & Stabilization
Step 1: Isolate the waste.[5] Do not combine 2,4-dimethylol phenol with general "Organic

Solids" unless you are certain no acidic residues (e.g., silica gel with acid traces,

trichloroacetic acid vials) are present.

Step 2: If the waste is in solution (e.g., reaction mother liquor), check pH. If acidic, carefully

neutralize to pH 6-8 using a weak base (Sodium Bicarbonate) before bottling. Caution:

Neutralization is exothermic; perform in an ice bath.

Step 3: Use a dedicated wide-mouth High-Density Polyethylene (HDPE) container. Avoid

glass if possible to prevent breakage during thermal expansion events.

Phase 2: Packaging & Labeling
Step 4: Double-bag solid waste in 6-mil polyethylene bags before placing in the

drum/container.

Step 5: Apply the Hazardous Waste Label.

Constituents: "2,4-bis(hydroxymethyl)phenol"

Hazards: Toxic, Corrosive.[4][5][6]

Step 6: Affix a secondary warning label: "REACTIVE PHENOLIC – DO NOT MIX WITH

ACIDS."

Phase 3: Waste Stream Classification (DOT/RCRA)
RCRA Code: While not explicitly P- or U-listed by specific CAS, it is regulated as a

characteristic waste (Toxic/Corrosive) or under generic phenolic process codes (e.g., F-listed

if from specific sources). Default to D002 (Corrosive) or D003 (Reactive) if applicable.
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DOT Shipping Name:

Primary:UN 2811, Toxic solids, organic, n.o.s. (2,4-bis(hydroxymethyl)phenol), 6.1, PG II.

Alternative (if pH < 2):UN 3261, Corrosive solid, acidic, organic, n.o.s., 8, PG II.

Part 4: Visualized Workflows
Diagram 1: Waste Decision Logic
This decision tree ensures you select the correct container and pretreatment path.
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Waste Generation:
2,4-Dimethylol Phenol

Is the waste Solid or Liquid?

SOLID WASTE

Solid/Powder

LIQUID WASTE

Solution

SEGREGATE:
Do NOT mix with oxidizers

or acidic solids

Check pH:
Is it Acidic (< pH 6)?

Neutralize slowly with
Sodium Bicarbonate (Ice Bath)

Yes

Place in HDPE Container
Double Bagged

No (pH 6-8)

Label: UN 2811
'Toxic Solid, Organic, N.O.S.'

Schedule High-Temp
Incineration Pickup

Click to download full resolution via product page
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Caption: Decision logic for segregating and treating 2,4-dimethylol phenol waste to prevent

accidental polymerization.

Diagram 2: Emergency Spill Response
Immediate actions to take if containment is breached.

SPILL DETECTED Isolate Area (15m radius)
Don PPE:

Nitrile Gloves, Goggles,
Resp. Protection (P100)

Absorb/Cover:
Use Vermiculite or Sand
(NO Cellulose/Sawdust)

Collect into
Sealable Container

Wash area with
Soap & Water

Label as Hazardous Waste
(Toxic/Corrosive)

Click to download full resolution via product page

Caption: Emergency workflow for solid or liquid spills. Note the prohibition of cellulose

absorbents which can react with phenols.

Part 5: Emergency & First Aid Context
Inhalation: Move to fresh air immediately. The compound is corrosive to mucous

membranes.

Skin Contact: Phenols penetrate skin rapidly and can cause systemic toxicity

(collapse/seizures) in addition to chemical burns. Wash with Polyethylene Glycol (PEG

300/400) or copious water for 15+ minutes.

Eye Contact: Rinse immediately.[7] Risk of permanent corneal damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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